N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C20H19N5O4/c21-11-15-19(23-10-9-22-15)28-14-7-5-13(6-8-14)24-18(26)12-25-16-3-1-2-4-17(16)29-20(25)27/h1-4,9-10,13-14H,5-8,12H2,(H,24,26)
• InChI Key: ACOPNCRGHLIYCA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CN2C3=CC=CC=C3OC2=O)OC4=NC=CN=C4C#N
• Molecular Formula: C20H19N5O4
• Molecular Weight: 393.4 g/mol

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H19N5O4 and its molecular weight is 393.403. The purity is usually 95%.
BenchChem offers high-quality N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Heterocyclic Chemistry

Compounds incorporating elements such as pyrazole, thiazole, and pyridine, similar to the moieties in the specified chemical, are extensively studied for their synthetic routes and applications in creating novel heterocyclic compounds. For instance, the synthesis of pyrazole, thiazole, and pyridine derivatives has been explored through reactions involving cyanoacetamide derivatives, showcasing diverse synthetic applications in heterocyclic chemistry (Raslan, Sayed, & Khalil, 2016). These synthetic methodologies can be crucial for developing compounds with potential pharmaceutical applications.

Biological Activities and Applications

The biological activities of compounds featuring pyrazole, thiazole, and pyridine rings have been a subject of interest, with research into their insecticidal, antimicrobial, and potentially antitumor properties. For example, novel heterocycles incorporating a thiadiazole moiety were synthesized and assessed for their insecticidal activity against Spodoptera littoralis, showing the potential for agricultural applications (Fadda et al., 2017). Additionally, new heterocycles with antipyrine moiety have demonstrated antimicrobial activity, suggesting their use in combating microbial infections (Bondock, Rabie, Etman, & Fadda, 2008).

Drug Development and Therapeutic Potential

The structural complexity of "N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide" suggests its potential in drug development, where similar compounds have been investigated for their therapeutic properties. For instance, derivatives of 2-oxobenzo[d]oxazol-3(2H)-yl have been explored for inhibiting Mycobacterium tuberculosis, highlighting the potential of such compounds in developing novel antimycobacterial agents (Pedgaonkar et al., 2014).